Cas no 117884-16-9 (3-Aminopyridine-2-thiol hydrochloride)

3-Aminopyridine-2-thiol hydrochloride is a heterocyclic compound featuring both amino and thiol functional groups, making it a versatile intermediate in organic synthesis and pharmaceutical applications. Its reactive sites enable efficient derivatization for the development of biologically active molecules, particularly in medicinal chemistry. The hydrochloride salt form enhances stability and solubility, facilitating handling and storage. This compound is particularly valued for its role in synthesizing thiol-containing analogs and metal-chelating agents. Its structural properties also make it useful in coordination chemistry and as a precursor for heterocyclic scaffolds. High purity and consistent quality ensure reliable performance in research and industrial processes.

3-Aminopyridine-2-thiol hydrochloride structure

117884-16-9 structure

Product Name:3-Aminopyridine-2-thiol hydrochloride

CAS No:117884-16-9

MF:C₅H₇ClN₂S

MW:162.640478372574

CID:2156894

Update Time:2025-11-07

3-Aminopyridine-2-thiol hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Aminopyridine-2-thiol hydrochloride
- 3-Amino-pyridine-2-thiol hydrochloride
- AM90865
- Inchi： 1S/C5H6N2S.ClH/c6-4-2-1-3-7-5(4)8;/h1-3H,6H2,(H,7,8);1H
- InChI Key： PYQMHQZKNVMNAV-UHFFFAOYSA-N
- SMILES： Cl.S=C1C(=CC=CN1)N

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 169
Topological Polar Surface Area: 70.1

3-Aminopyridine-2-thiol hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	088633-1g	3-Amino-pyridine-2-thiol hydrochloride	117884-16-9		1g	￡945.00	2022-03-01
Chemenu	CM487613-1g	3-Aminopyridine-2-thiol hydrochloride	117884-16-9	97%	1g	$986	2022-06-14
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1778614-1g	3-Aminopyridine-2-thiol hydrochloride	117884-16-9	98%	1g	￥47316.00	2024-08-09

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Additional information on 3-Aminopyridine-2-thiol hydrochloride

Market Research and Analysis Report on 3-Aminopyridine-2-thiol Hydrochloride (117884-16-9) in Chemical-Biomedical Fields

3-Aminopyridine-2-thiol hydrochloride, identified by the CAS registry number 117884-16-9, is a compound of significant interest in the chemical-biomedical industry. This compound has garnered attention due to its potential applications in drug development, particularly in the fields of neuroscience and oncology. Recent studies have highlighted its role as a modulator of key cellular pathways, making it a promising candidate for therapeutic interventions.

The global market for 3-Aminopyridine-2-thiol hydrochloride is driven by increasing demand from pharmaceutical companies engaged in preclinical and clinical research. The compound's unique chemical properties, including its ability to interact with specific protein targets, have positioned it as a valuable tool in drug discovery pipelines. Additionally, the rise in collaborative research initiatives between academia and industry has further accelerated the exploration of its therapeutic potential.

From a supply chain perspective, several global chemical suppliers now offer 3-Aminopyridine-2-thiol hydrochloride at varying scales, catering to both research and commercial needs. The competitive landscape is characterized by a mix of established players and emerging suppliers, with a focus on delivering high-purity products that meet stringent regulatory standards.

The demand for this compound is also influenced by advancements in analytical techniques and synthetic methodologies. Innovations in chemical synthesis have enabled more efficient production processes, reducing costs and improving scalability. Furthermore, the integration of computational chemistry tools has enhanced the understanding of its pharmacokinetic properties, facilitating its transition from the laboratory to clinical trials.

In conclusion, 3-Aminopyridine-2-thiol hydrochloride (117884-16-9) represents a critical component in the evolving landscape of chemical-biomedical research. Its versatility across multiple therapeutic areas underscores its importance as a valuable asset for both academic and industrial stakeholders. As research continues to uncover new applications, the market for this compound is expected to grow significantly, driven by technological advancements and increasing healthcare needs.